9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• Molecular Formula: C14H21N5O2
• Molecular Weight: 291.35 g/mol
• IUPAC Name: 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C14H21N5O2/c1-4-5-7-18-8-6-9-19-10-11(15-13(18)19)16(2)14(21)17(3)12(10)20/h4-9H2,1-3H3
• InChI Key: YPZILYQWYBALLG-UHFFFAOYSA-N
• SMILES: CCCCN1CCCN2C1=NC3=C2C(=O)N(C(=O)N3C)C

Description

9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione, also known as BDP or BAY 60-6583, is a purinergic P2Y receptor agonist. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders.

Mechanism of Action

9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a selective agonist of the P2Y1 and P2Y11 receptors. Activation of these receptors leads to the release of intracellular calcium and the activation of downstream signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. These pathways are involved in cell proliferation, survival, and apoptosis.
Biochemical and Physiological Effects:
9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione has been shown to have a variety of biochemical and physiological effects. In cancer cells, 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt pathway. In cardiovascular cells, 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione protects against ischemia-reperfusion injury by reducing oxidative stress and inflammation. In neurological cells, 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione improves cognitive function by reducing inflammation and promoting synaptic plasticity.

Advantages and Limitations for Lab Experiments

One advantage of using 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione in lab experiments is its selectivity for the P2Y1 and P2Y11 receptors, which allows for more specific targeting of these receptors. However, one limitation is its relatively low potency compared to other P2Y receptor agonists, which may require higher concentrations to achieve desired effects.

Future Directions

There are several future directions for research on 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione. One direction is to further investigate its potential therapeutic applications in cancer, cardiovascular diseases, and neurological disorders. Another direction is to develop more potent and selective P2Y receptor agonists based on the structure of 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione. Additionally, more research is needed to fully understand the downstream signaling pathways activated by 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione and their role in its biological effects.

Synthesis Methods

The synthesis of 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione involves several steps, including the reaction of 2,6-diaminopurine with 1,3-dibromopropane, followed by the reaction of the resulting intermediate with methyl isobutyl ketone and sodium methoxide. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione has been shown to induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo. In cardiovascular research, 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione has been shown to protect against ischemia-reperfusion injury and improve cardiac function. In neurological research, 9-butyl-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione has been shown to improve cognitive function and reduce inflammation in animal models of Alzheimer's disease.